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Compound of Interest

Compound Name:
tert-Butylmethoxyphenylsilyl

Bromide

Cat. No.: B1275323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of tert-
Butylmethoxyphenylsilyl Bromide (CAS RN: 94124-39-7). Adherence to these procedures is

critical to ensure personnel safety and environmental compliance. This compound is corrosive

and can cause severe skin burns and eye damage; therefore, it must be handled with care

throughout its lifecycle, including disposal.

Key Safety and Hazard Information
Proper handling and disposal are informed by the inherent hazards of the substance. The

following table summarizes critical data for tert-Butylmethoxyphenylsilyl Bromide.
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Property Value / Information Citation

Molecular Formula C11H17BrOSi

Appearance
Colorless to Almost colorless

clear or slightly cloudy liquid

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage.H290:

May be corrosive to metals.

Key Precautionary Statements

P234: Keep only in original

container.P280: Wear

protective gloves/ protective

clothing/ eye protection/ face

protection.P390: Absorb

spillage to prevent material

damage.P406: Store in

corrosive resistant container

with a resistant inner

liner.P501: Dispose of

contents/ container to an

approved waste disposal plant.

Incompatibilities

Moisture Sensitive, Heat

Sensitive. Store away from

oxidizing agents and strong

bases.

UN Number
UN3265 (Corrosive liquid,

acidic, organic, n.o.s.)

Standard Operating Procedure for Disposal
This step-by-step protocol outlines the process for safely disposing of tert-
Butylmethoxyphenylsilyl Bromide waste. This procedure applies to residual amounts in

original containers, contaminated labware (e.g., pipettes, vials), and absorbent materials from

spill cleanup.
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Step 1: Personal Protective Equipment (PPE)
Before handling the waste, ensure you are wearing the appropriate PPE.

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use chemical safety goggles and a face shield.

Lab Coat: A flame-retardant and chemically resistant lab coat is required.

Ventilation: All handling of this substance, including preparation for disposal, should occur

inside a certified chemical fume hood.[1]

Step 2: Waste Containment
Proper containment is crucial to prevent leaks and environmental contamination.

Primary Container: If possible, leave the waste chemical in its original container. Ensure the

cap is sealed tightly.

Secondary Containment: Place the primary container into a larger, compatible, and leak-

proof secondary container. A corrosive-resistant container with a resistant inner liner is

required.[2][3]

Contaminated Materials: Place any contaminated items, such as gloves, absorbent pads, or

glassware, into a designated, sealed hazardous waste bag or container. Do not mix this

waste with other waste streams.

Step 3: Labeling
Accurate labeling prevents accidental misuse and ensures proper handling by waste

management personnel.

Attach a Hazardous Waste Label: Affix a completed hazardous waste label to the outer

container.

Complete the Label: Clearly write the full chemical name ("tert-Butylmethoxyphenylsilyl
Bromide"), concentration, and accumulation start date. List all associated hazards
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(Corrosive, Irritant).

Step 4: Temporary Storage
Store the labeled waste container in a designated satellite accumulation area or central

hazardous waste storage facility.

The storage area must be cool, dry, and well-ventilated.[1]

Store away from incompatible materials.

Ensure the storage location is secure and accessible only to authorized personnel.

Step 5: Arrange for Disposal
Hazardous waste must be disposed of through official channels.

Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department to

schedule a pickup for the hazardous waste.

Manifesting: Ensure all required paperwork or digital manifests are completed as per your

institution's and local regulations.

Regulatory Compliance: The final disposal must be conducted at an approved and licensed

waste disposal plant in accordance with all local, regional, and national regulations.[4][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the disposal of tert-
Butylmethoxyphenylsilyl Bromide.
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tert-Butylmethoxyphenylsilyl Bromide Waste Generated

Waste Type?

Small Spill / Contaminated Debris

Spill

Bulk Liquid / Unused Reagent

Bulk

1. Absorb with inert material (e.g., vermiculite, sand)

1. Ensure waste is in its original or a compatible,
corrosive-resistant container. Seal tightly.

2. Collect into a sealed, compatible waste container

3. Label container with 'Hazardous Waste' and
full chemical name

4. Store in a designated, secure satellite accumulation area

5. Contact EHS for waste pickup and disposal

Click to download full resolution via product page

Disposal decision workflow for tert-Butylmethoxyphenylsilyl Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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